2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one

• IUPAC Name: 2-chloro-1-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)propan-1-one
• InChI: InChI=1S/C10H12ClNOS/c1-7(11)10(13)12-4-2-9-8(6-12)3-5-14-9/h3,5,7H,2,4,6H2,1H3
• InChI Key: PWKBWZRQYRSKLR-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC2=C(C1)C=CS2)Cl
• Molecular Formula: C10H12ClNOS
• Molecular Weight: 229.73 g/mol

Description

“2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one” is a chemical compound with the molecular formula C10H12ClNOS. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a thieno[3,2-c]pyridine core with a chlorine atom and a propyl group attached.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 229.73. Other physical and chemical properties such as boiling point and storage conditions are not specified.

Scientific Research Applications

Chemistry of Thienopyridines

• Synthesis and Derivatives

  Thieno[3,2-b]pyridine derivatives, which include 2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one, exhibit a range of chemical reactions and can be converted into various derivatives. They can undergo electrophilic substitution and lithiation, leading to halo, formyl, acetyl, and hydroxymethyl substituents (Klemm et al., 1984).

• Potential in Organic Synthesis

  These compounds serve as precursors in the synthesis of more complex heterocyclic structures. For instance, reactions with chloroacetonitrile yield thieno[3,2-c]pyridin-3-ols, demonstrating their utility in organic synthesis (Horlein et al., 1979).

• Polyheterocyclic Synthesis

  Thieno[2,3-b]pyridine-2-carbohydrazide, related to this compound, is used in polyheterocyclic synthesis. This highlights the role of such compounds in developing pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine and related derivatives, which have various applications (Elneairy et al., 2006).

Advanced Applications

• Photophysical Properties

  Derivatives of thieno[3,2-b]pyridine exhibit significant photophysical properties, making them candidates for potential antitumor applications. Studies on their fluorescence in different solvents and nanoliposomes indicate their potential in medical and pharmaceutical research (Carvalho et al., 2013).

• Heterocyclic Synthesis and Biological Evaluation

  The synthesis of various heterocyclic derivatives from thieno[3,2-b]pyridine compounds is significant for pharmaceutical research. These derivatives are then subjected to biological evaluation, indicating their potential in drug development (Attaby et al., 2014).

Safety and Hazards

The safety and hazards associated with “2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one” are not specified in the available information.

Future Directions

As “2-chloro-1-{4H,5H,6H,7H-thieno[3,2-c]pyridin-5-yl}propan-1-one” is used for research purposes, future directions could include further studies to understand its synthesis, chemical reactions, mechanism of action, and potential applications.